N-[3-(acetylamino)phenyl]-2-{[6-(1,3-benzodioxol-5-yl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]thio}acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[[6-(1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H18N6O4S/c1-13(29)23-15-3-2-4-16(10-15)24-21(30)11-33-22-26-25-20-8-6-17(27-28(20)22)14-5-7-18-19(9-14)32-12-31-18/h2-10H,11-12H2,1H3,(H,23,29)(H,24,30)
• InChI Key: MKDVGCSFAQJDIO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H18N6O4S
• Molecular Weight: 462.5 g/mol

Description

The compound contains several functional groups including an acetylamino group, a benzodioxol group, a triazolo group, and a pyridazin group. These groups are common in many pharmaceuticals and could potentially contribute to various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodioxol group, for example, is a type of aromatic ether that is often used in drug design due to its ability to form hydrogen bonds.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups can undergo a variety of reactions. For instance, acetylamino groups can participate in acylation reactions, and triazolo groups can undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the acetylamino and triazolo groups could increase its polarity, potentially affecting its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many 1,2,4-triazoles act as inhibitors of the enzyme lanosterol 14α-demethylase, a key enzyme in the biosynthesis of ergosterol, an essential component of fungal cell membranes.

Future Directions

Given the complexity of this compound and the potential biological activities of its functional groups, it could be a promising candidate for further study in drug discovery and development.